Cas no 1427172-37-9 ((1S)-2-azido-1-(5-bromopyridin-2-yl)ethan-1-ol)

• Product Name: (1S)-2-azido-1-(5-bromopyridin-2-yl)ethan-1-ol
• CAS No: 1427172-37-9
• MF: C₇H₇BrN₄O
• MW: 243.060679674149
• CID: 6408257
• PubChem ID: 71601673
• Update Time: 2025-05-20

(1S)-2-azido-1-(5-bromopyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-azido-1-(5-bromopyridin-2-yl)ethan-1-ol
• 1427172-37-9
• JTSOAXZEEAUIHN-ZETCQYMHSA-N
• EN300-1146905
• (S)-2-azido-1-(5-bromopyridin-2-yl) ethanol
• SCHEMBL15856171

• Inchi： 1S/C7H7BrN4O/c8-5-1-2-6(10-3-5)7(13)4-11-12-9/h1-3,7,13H,4H2/t7-/m0/s1
• InChI Key： JTSOAXZEEAUIHN-ZETCQYMHSA-N
• SMILES： BrC1=CN=C(C=C1)[C@H](CN=[N+]=[N-])O

Computed Properties

• Exact Mass: 241.98032g/mol
• Monoisotopic Mass: 241.98032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.5Ų

Additional information on (1S)-2-azido-1-(5-bromopyridin-2-yl)ethan-1-ol

Introduction to (1S)-2-Azido-1-(5-Bromopyridin-2-Yl)Ethan-1-Ol

The compound (1S)-2-Azido-1-(5-Bromopyridin-2-Yl)Ethan-1-Ol, with the CAS number 1427172-37-9, is a significant molecule in the field of organic chemistry and drug discovery. This compound, characterized by its unique structure featuring a bromopyridine ring and an azide group, has garnered attention due to its potential applications in medicinal chemistry. The presence of the azide group, which is a good leaving group, makes this compound a promising candidate for click chemistry reactions, enabling the synthesis of complex molecules with high efficiency.

Recent studies have highlighted the importance of bromopyridine derivatives in various therapeutic areas. For instance, researchers have explored the anti-tumor properties of similar compounds, suggesting that the bromine substitution at the pyridine ring could enhance bioavailability and target specificity. Additionally, the stereochemistry at the chiral center (denoted by the (1S) configuration) plays a crucial role in determining the compound's pharmacokinetic properties and biological activity. This stereochemical aspect is particularly important in drug design, where enantiomers can exhibit vastly different behaviors in vivo.

The azide group in (1S)-2-Azido-1-(5-Bromopyridin-2-Yl)Ethan-1-Ol is not only a reactive moiety but also serves as a versatile building block for further functionalization. In click chemistry, azides are commonly used in copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions to form 1,2,3-triazole rings. This reaction has been instrumental in constructing complex molecular architectures with applications in drug delivery systems and bioconjugation.

Moreover, the hydroxyl group present in this compound adds another layer of functionality. It can participate in hydrogen bonding interactions, which are critical for molecular recognition and binding affinity. This feature makes the compound suitable for exploring interactions with biological targets such as enzymes or receptors, potentially leading to novel therapeutic agents.

In terms of synthesis, researchers have developed efficient methods to construct this compound using asymmetric catalysis and multi-component reactions. These methods not only ensure high yields but also maintain the stereochemical integrity required for biological studies. The use of chiral catalysts has been particularly effective in controlling the (1S) configuration during synthesis.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic profile of this compound to enhance its suitability as a drug candidate. Preclinical studies are being conducted to evaluate its toxicity, bioavailability, and efficacy in animal models. Additionally, computational chemistry approaches are being employed to predict its binding modes and interactions with potential targets.

In conclusion, (1S)-2-Azido-1-(5-Bromopyridin-2-Yl)Ethan-1-Ol represents a valuable molecule at the intersection of organic synthesis and medicinal chemistry. Its unique structure and functional groups make it a promising lead compound for developing innovative therapeutics. As research progresses, this compound is expected to contribute significantly to advancements in drug discovery and chemical biology.